N-(2,5-dimethoxyphenyl)-2-(4-methylphenyl)acetamide

• IUPAC Name: N-(2,5-dimethoxyphenyl)-2-(4-methylphenyl)acetamide
• InChI: InChI=1S/C17H19NO3/c1-12-4-6-13(7-5-12)10-17(19)18-15-11-14(20-2)8-9-16(15)21-3/h4-9,11H,10H2,1-3H3,(H,18,19)
• InChI Key: DVAJELCWLMYACA-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)CC(=O)NC2=C(C=CC(=C2)OC)OC
• Molecular Formula: C17H19NO3
• Molecular Weight: 285.34 g/mol

Description

N-(2,5-dimethoxyphenyl)-2-(4-methylphenyl)acetamide is a chemical compound with potential interest in various fields of chemistry and pharmacology. Compounds within this class have been explored for their diverse chemical properties and biological activities.

Synthesis Analysis

The synthesis of similar compounds involves multiple steps, including acylation, chlorination, and amide formation. For example, compounds similar to this compound can be synthesized through reactions involving base-catalyzed condensation and subsequent refinement processes such as recrystallization to achieve the desired purity and structural confirmation through techniques like NMR and LC-MS (Sharma et al., 2018).

Molecular Structure Analysis

The molecular structure of related compounds often exhibits intermolecular hydrogen bonds and specific geometric configurations that contribute to their chemical stability and reactivity. X-ray crystallography is a common method used to determine the precise arrangement of atoms within a molecule, providing insights into the compound's molecular symmetry and potential binding sites (Gowda et al., 2007).

Chemical Reactions and Properties

The chemical reactions involving acetamide derivatives typically include nucleophilic substitution, oxidation, and cyclization reactions. These reactions are influenced by the compound's electronic configuration and the presence of functional groups that dictate its reactivity towards different reagents (Chikaoka et al., 2003).